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Compound of Interest

Compound Name: Butyl tert-butylphosphonate
CAS No.: 91149-24-5
Cat. No.: B14362296

Get Quote

Part 1: Core Directive & Structural Definition
Structural Disambiguation

In the context of pharmaceutical development and organophosphorus chemistry, the term
"Butyl tert-butylphosphonate” can refer to distinct structural isomers. Precise identification is
paramount for regulatory compliance and synthetic success.

¢ Target A: Di-tert-butyl phosphonate (CAS 13086-84-5)

o

Role: Key intermediate for H-phosphonate synthesis (e.g., Tenofovir disoproxil).

Structure:

o

[¢]

Class: H-Phosphonate diester.

[¢]

Key Feature: Direct P-H bond; two tert-butyl ester groups.

o Target B: Dibutyl tert-butylphosphonate (CAS 29398-15-8)
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o Role: Metal extractant; heavy metal scavenger.

o Structure:

o Class: Phosphonate diester (P-C bond).

o Key Feature: Direct P-C bond (tert-butyl group on Phosphorus).

This guide prioritizes Target A (Di-tert-butyl phosphonate) due to its high relevance in drug
development, while providing comparative data for Target B to prevent analytical confusion.

Part 2: Spectroscopic Data (NMR, IR, MS)

Nuclear Magnetic Resonance (NMR) Spectroscopy
A. Di-tert-butyl phosphonate (Target A)

The presence of the P-H bond creates a distinctive scalar coupling pattern.

Chemical Shift Coupling
Nucleus ( Multiplicity Constants ( Assignment
» PpM) ,» HZ)
3.0-5.0 Doublet (d) P atom (P-H
.0-5. ouble
P NMR Hz coupled)
H NMR 6.82 Doublet (d) Hz P-H proton
t-Bu (
1.50 Singlet (s)
) protons
Quaternary C of
C NMR 82.5 Doublet (d) Hz B
29.8 Doublet (d) Hz Methyl C of t-Bu
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Analyst Note: The massive coupling constant (

Hz) in the proton spectrum is the diagnostic fingerprint for the H-phosphonate
functionality. It often appears as two small satellites if the spectral window is narrow.

B. Dibutyl tert-butylphosphonate (Target B)
Lacks the P-H bond; characterized by the P-C bond to the tert-butyl group.

Chemical Shift Coupling
Nucleus ( Multiplicity Constants ( Assignment
» Ppm) y H2)
P atom (P-C
P NMR 38.0-42.0 Singlet/Multiplet - bonded)
t-Bu protons on
H NMR 1.15 Doublet (d) Hz b
4.05 Multiplet (m) - O-CH2 (Butyl)
1.65 Multiplet (m) - CH2 (Butyl)
0.95 Triplet (%) Hz CH3 (Butyl)

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of the oxidation state and substitution pattern.
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Wavenumber (cm

Functional Group Intensity Diagnostic Value
)
Critical for Target A.
P-H Stretch 2430 — 2440 Medium/Sharp Confirms H-
phosphonate.
Present in both.
P=0 Stretch 1250 — 1265 Strong Indicates phosphyl
group.
Indicates ester
P-O-C Stretch 990 - 1020 Strong )
linkage.
C-H Stretch 2970 — 2980 Medium Alkyl groups (t-Bu/Bu).

Mass Spectrometry (MS) - EI/ESI

Fragmentation patterns differ significantly due to the stability of the tert-butyl cation.

o Di-tert-butyl phosphonate (Target A, MW 194.2)

o Molecular lon (

): 194 (Weak/Absent due to fragmentation).

o Base Peak:

57 (

).

o Diagnostic Fragments:

= 138 (

).

s 121 (

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14362296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» 82 (
equivalent).
e Dibutyl tert-butylphosphonate (Target B, MW 250.3)

o Molecular lon (

): 250 (Detectable).
o Base Peak:
57 (
) or
193 (
).
o Diagnostic Fragments:

= Loss of butyl chain (

).

» McLafferty rearrangement products from the butyl ester.

Part 3: Experimental Protocols & Workflows

Synthesis & Validation Workflow (Tenofovir
Intermediate)

This protocol describes the generation of the active phosphonate species from Di-tert-butyl
phosphonate.

Protocol: In-Situ Activation for Nucleoside Phosphorylation

e Preparation: Charge a flame-dried flask with Di-tert-butyl phosphonate (1.0 eq) and
anhydrous pyridine/DCM (1:1).
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« Activation: Cool to 0°C. Add Pivaloyl chloride (1.5 eq) dropwise.

o Mechanism:[1] Formation of the mixed anhydride.

Coupling: Cannulate the nucleoside (e.g., PMPA precursor) solution into the activated
phosphonate.

Oxidation: Treat the resulting H-phosphonate diester with lodine/Water or

/Water to generate the phosphate.

+ Deprotection: The tert-butyl groups are removed via acid hydrolysis (TFA/DCM) to yield the
free phosphonic acid.

Visualization: Phosphonate Analysis Decision Tree

Unknown Phosphonate Sample

Step 1: IR Spectroscopy
Check 2400-2440 cm-1
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Shift < 20 ppm
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|(Other species)
|
|l
Band Present (P-H) Band Absent |
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Target A: Di-tert-butyl phosphonate . .
31P: ~4 ppm (Doublet, J=692Hz) S 28 SR AR Amelirs
Shift > 30 ppm

Target B: Dibutyl tert-butylphosphonate

31P: ~40 ppm (Multiplet/Singlet)
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Click to download full resolution via product page

Caption: Analytical logic flow for distinguishing H-phosphonates (Tenofovir precursors) from P-

C bonded phosphonates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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